![molecular formula C19H24N4O B2748191 3-phenyl-N-((2-(piperidin-1-yl)pyrimidin-4-yl)methyl)propanamide CAS No. 1797720-37-6](/img/structure/B2748191.png)
3-phenyl-N-((2-(piperidin-1-yl)pyrimidin-4-yl)methyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-phenyl-N-((2-(piperidin-1-yl)pyrimidin-4-yl)methyl)propanamide, also known as PPMP, is a synthetic compound that has attracted attention in the scientific community due to its potential applications in various fields of research.
Scientific Research Applications
Synthesis and Therapeutic Potential
Compounds with similar structures have been synthesized and evaluated for their potential therapeutic uses, including anti-angiogenic, DNA cleavage activities, and anticancer properties. For instance, derivatives of N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide have shown significant anti-angiogenic and DNA cleavage activities, suggesting a potential for anticancer applications (Vinaya et al., 2017). These findings highlight the importance of structural modifications in enhancing biological activities and open avenues for further research on similar compounds, including 3-phenyl-N-((2-(piperidin-1-yl)pyrimidin-4-yl)methyl)propanamide, for potential therapeutic uses.
Antitumor Activity
Novel pyrimidinyl pyrazole derivatives, including structures related to this compound, have been synthesized and evaluated for their cytotoxic activity against several tumor cell lines and in vivo antitumor activity. These studies have identified compounds with significant potency, underscoring the potential of such molecules in cancer therapy (H. Naito et al., 2005).
Metabolism and Pharmacokinetics
Understanding the metabolism and pharmacokinetics of compounds like this compound is crucial for their development into therapeutic agents. Studies on related compounds, such as flumatinib, have detailed the main metabolic pathways in humans, identifying primary metabolites and providing insights into the drug's biotransformation (Aishen Gong et al., 2010).
Chemical Synthesis and Molecular Structure
The synthesis and structural analysis of compounds with similar pyrimidine and piperidine components offer insights into the chemical properties and potential reactivity of this compound. For example, one-step syntheses leading to various pyrimidine derivatives provide foundational knowledge for constructing complex molecules and understanding their molecular interactions (A. A. Harutyunyan et al., 2015).
properties
IUPAC Name |
3-phenyl-N-[(2-piperidin-1-ylpyrimidin-4-yl)methyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N4O/c24-18(10-9-16-7-3-1-4-8-16)21-15-17-11-12-20-19(22-17)23-13-5-2-6-14-23/h1,3-4,7-8,11-12H,2,5-6,9-10,13-15H2,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VSQWEQIZBBCLGU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2=NC=CC(=N2)CNC(=O)CCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.